Cas no 55066-08-5 (1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo-)

• Product Name: 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo-
• CAS No: 55066-08-5
• MF: C₆H₁₁N₃O₄S
• MW: 221.234
• CID: 4033663
• Update Time: 2025-06-15

1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo-

Additional information on 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo-

Chemical Profile of 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo- (CAS No. 55066-08-5)

1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo- (CAS No. 55066-08-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class of heterocyclic molecules, which are known for their broad spectrum of biological functions and therapeutic applications. The presence of both sulfonic acid and amino functional groups in its molecular structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex pharmacophores.

The molecular formula of 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo- is C₆H₈N₂O₄S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The compound’s structure features a pyrazole ring substituted with a propylsulfonic acid group at the 1-position and an amino group at the 3-position, along with a hydroxyl group at the 5-position. This arrangement contributes to its distinct chemical behavior and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives due to their ability to modulate various biological pathways. The sulfonic acid moiety in 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo- not only enhances water solubility but also facilitates hydrogen bonding interactions, which are critical for binding to biological receptors. Additionally, the amino group provides a site for further chemical modifications, enabling the synthesis of more sophisticated derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its role as a key intermediate in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with potential applications in anti-inflammatory, anti-microbial, and anti-cancer therapies. For instance, studies have demonstrated that certain pyrazole derivatives can inhibit enzymes involved in inflammatory pathways by competitively binding to their active sites. The sulfonic acid group’s ability to engage in salt bridge interactions with charged residues on target proteins further enhances binding affinity.

The synthesis of 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo- typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-ketoesters or β-ketoamides, followed by sulfonation and functional group modifications. Advances in catalytic methods have improved the efficiency of these processes, making it feasible to produce larger quantities for research and industrial purposes.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the compound’s interactions with biological targets. Molecular docking studies using 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo- as a scaffold have revealed potential binding sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. These findings have guided the design of next-generation inhibitors with improved selectivity and efficacy.

In addition to its pharmaceutical applications, 1H-Pyrazole-1-propanesulfonic acid, 3-amino-4,5-dihydro-5-oxo-* has shown promise in material science research due to its ability to form coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties that make them useful in catalysis and sensing applications. For example, palladium complexes derived from this compound have been investigated for their potential as catalysts in cross-coupling reactions, which are fundamental transformations in organic synthesis.

The solubility profile of 1H-Pyrazole-*propanesulfonic acid, 3-amino-*4,5-dihydro-*5*-oxo-* is another important consideration for its practical applications. Its high solubility in water makes it suitable for aqueous-based formulations used in drug delivery systems. This property is particularly advantageous for developing oral or injectable medications where bioavailability is a critical factor. Furthermore, it can be formulated into solutions or suspensions for topical applications, expanding its versatility across different therapeutic modalities.

Regulatory considerations also play a significant role in the development and commercialization of compounds like 1H-Pyrazole-*propanesulfonic acid, 3-amino-*4,5-dihydro-*5*-oxo-* As with any chemical intended for use in pharmaceuticals, rigorous safety evaluations are conducted to assess potential toxicity profiles.* These evaluations include acute toxicity tests,* chronic exposure studies,*and genotoxicity assays*to ensure that the compound meets safety standards before being approved for clinical use.*

The future direction of research on 1H-Pyrazole-*propanesulfonic acid, 3-amino-*4,5-dihydro-*5*-oxo-* is likely to focus on optimizing synthetic routes for cost-effective production*and exploring novel derivatives with enhanced biological activity.* Collaborative efforts between academic researchers*and industry scientists*are expected to drive innovation*and accelerate the translation*of laboratory discoveries into clinical applications.*